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Compound of Interest

Compound Name: D-Ribose-180

Cat. No.: B12398198

For researchers, scientists, and drug development professionals, the safe and efficient
handling of isotopically labeled compounds is paramount. This document provides a
comprehensive guide to the personal protective equipment (PPE), operational procedures, and
disposal plans for D-Ribose-180.

Chemical Identification and Hazard Summary

Identifier Value

Chemical Name D-Ribose-180

Synonyms D-(-)-Ribose-80

CAS Number 50-69-1 (for unlabeled D-Ribose)

Molecular Formula CsH1004180

Molecular Weight Approx. 152.13 g/mol

Hazard Class Not classified as a hazardous substance.[1][2]

Hazard Description: D-Ribose is not considered a hazardous substance[1][2]. The 180 isotope
IS a stable, non-radioactive isotope of oxygen and does not impart any radiological hazard[3].
Therefore, D-Ribose-180 is handled with the same precautions as the unlabeled compound.
Potential hazards are minimal and primarily related to physical irritation from dust.
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Inhalation: May cause respiratory tract irritation[4].

Skin Contact: May cause mild skin irritation[4].

Eye Contact: May cause eye irritation[4].

Ingestion: May be harmful if swallowed in large quantities[4].

Operational Plan: From Receipt to Disposal

This section outlines the step-by-step procedures for safely handling D-Ribose-180 in a
laboratory setting.
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Caption: Operational workflow for handling D-Ribose-180.
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Experimental Protocols

1.

Receiving and Inspection:
Upon receipt, visually inspect the package for any signs of damage or leakage.
Verify that the container is properly labeled as D-Ribose-120.

Move the intact container to the designated storage area.

. Storage:

Store D-Ribose-180 in a tightly sealed container in a cool, dry, and well-ventilated area.[3]
Keep away from strong oxidizing agents[5].

The product is stable under recommended storage conditions[1].

. Preparation for Use:

Before handling, ensure you are wearing the appropriate Personal Protective Equipment
(see table below).

If working with the powdered form, handle it in a chemical fume hood or a designated area
with good ventilation to minimize dust generation[1][3].

Weigh the required amount of D-Ribose-80 using a calibrated balance within the ventilated

area.

. Experimental Handling:

Limit all unnecessary personal contact.
Use appropriate lab equipment (e.g., spatulas, weighing paper) to handle the solid.
If preparing a solution, slowly add the solid to the solvent to avoid splashing.

After handling, wash hands thoroughly with soap and water[1][3].
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Personal Protective Equipment (PPE)

The following table summarizes the required and recommended PPE for handling D-Ribose-

180.

Protection Type Required Equipment

Specifications and
Recommendations

] Safety glasses with side
Eye Protection _
shields or goggles.

Must conform to EN166 or
NIOSH standards.[6]

Inspect gloves for tears or

Hand Protection Nitrile or latex gloves.
holes before use.[1]
Choose body protection
) according to the amount and
Body Protection Laboratory coat.

concentration of the substance

at the workplace.[1][3]

] ] Generally not required for
Respiratory Protection N
small quantities.

If dust is generated and
ventilation is inadequate, a
NIOSH-approved N95 or P3

respirator may be used.[6]

Disposal Plan

As D-Ribose-t80 is not classified as hazardous, disposal procedures are straightforward but

must comply with local regulations.

Waste Collection:

e Collect excess solid D-Ribose-120 and any contaminated disposable materials (e.g.,

weighing paper, gloves) in a designated, labeled waste container.

» Do not mix with other laboratory waste[7].

Disposal Method:

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.buyisotope.com/sds/oxygen-18-water-safety-data-sheet-oxygen-18-sds-oxygen-18-isotope-oxygen-18-enriched-oxygen-18.pdf
https://documents.manchester.ac.uk/display.aspx?DocID=26900
https://documents.manchester.ac.uk/display.aspx?DocID=26900
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.buyisotope.com/sds/oxygen-18-water-safety-data-sheet-oxygen-18-sds-oxygen-18-isotope-oxygen-18-enriched-oxygen-18.pdf
https://miamioh.edu/finance-business/physical-facilities/safety/lab-safety/radiation-safety/manual/isotope-data.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

» Dispose of the waste in accordance with local, state, and federal environmental regulations

for non-hazardous materials[7].

» For specific guidance, consult your institution's Environmental Health and Safety (EHS)

department.

Emergency Procedures

Spill Cleanup:

o Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

o Contain: For solid spills, sweep up the material carefully to avoid creating dust clouds and

place it in a suitable container for disposal[1][3].

o Clean: Wipe the spill area with a damp cloth.

» Dispose: Dispose of all cleanup materials in the designated waste container.

First Aid:

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention.[3]

Skin Contact

Wash the affected area with soap and plenty of
water.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If irritation persists, seek

medical attention.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Seek medical advice if a large amount is
ingested.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
D-Ribose-180]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398198#personal-protective-equipment-for-
handling-d-ribose-180]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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